Cas no 2694723-46-9 (tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate)

• Product Name: tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate
• CAS No: 2694723-46-9
• MF: C₁₃H₁₅BrN₂O₄
• MW: 343.173202753067
• CID: 5613926
• PubChem ID: 165941923
• Update Time: 2025-05-25

tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate
• EN300-33050529
• 2694723-46-9

• Inchi： 1S/C13H15BrN2O4/c1-13(2,3)20-12(18)15-8-4-7(14)5-9-11(8)16-10(17)6-19-9/h4-5H,6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： COBRXRLLAKHYNR-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=C(C=1)NC(=O)OC(C)(C)C)NC(CO2)=O

Computed Properties

• Exact Mass: 342.02152g/mol
• Monoisotopic Mass: 342.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate

Professional Introduction to Tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate (CAS No. 2694723-46-9)

Tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2694723-46-9, belongs to the benzoxazinone class of molecules, which are known for their diverse biological activities. The structural features of this compound, particularly the presence of a tert-butyl carbamate moiety and a brominated benzoxazinone core, make it a promising candidate for further exploration in medicinal chemistry.

The synthesis and characterization of Tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate involve intricate organic transformations that highlight the compound's complexity. The benzoxazinone ring system is a key pharmacophore, contributing to the molecule's potential biological activity. Specifically, the 7-bromo substituent and the 3-oxo group play crucial roles in modulating the electronic properties and reactivity of the molecule. These features have been extensively studied in recent years, leading to a deeper understanding of how such structural elements influence biological interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoxazinone derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate is no exception and has been investigated for its potential applications in oncology and anti-inflammatory therapies. The tert-butyl carbamate group not only enhances the solubility of the molecule but also contributes to its stability, making it a favorable candidate for further development.

The pharmacological properties of Tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate have been explored through both computational modeling and experimental assays. Studies have indicated that this compound exhibits inhibitory activity against several enzymes involved in cancer progression. The brominated benzoxazinone core has been shown to disrupt key signaling pathways by interacting with target proteins. This interaction is thought to modulate cellular processes such as proliferation and apoptosis, offering a potential therapeutic strategy for treating various malignancies.

Furthermore, the compound's anti-inflammatory potential has been highlighted in recent publications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate has demonstrated efficacy in reducing inflammatory markers in animal models, suggesting its utility as an anti-inflammatory agent. The precise mechanisms by which this compound exerts its anti-inflammatory effects are still under investigation but are believed to involve interactions with cytokine pathways and immune cell function.

The synthetic route to Tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the benzoxazinone core. These methods allow for precise functionalization of the molecule while maintaining regioselectivity. The final product is characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which provide detailed information about its molecular structure.

In conclusion, Tert-butyl N-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-5-yl)carbamate (CAS No. 2694723< strong>-46-.9) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further research into oncology and anti-inflammatory therapies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.